4-Amino-3-(1H-indol-2-yl)-1H-1,2,4-triazole-5(4H)-thione

• Molecular Formula: C10H9N5S
• Molecular Weight: 231.28 g/mol
• SMILES: C1=CC=C2C(=C1)C=C(N2)C3=NNC(=S)N3N
• InChI: InChI=1S/C10H9N5S/c11-15-9(13-14-10(15)16)8-5-6-3-1-2-4-7(6)12-8/h1-5,12H,11H2,(H,14,16)
• InChIKey: OBULITBSESJPHK-UHFFFAOYSA-N

4-Amino-3-(1H-indol-2-yl)-1H-1,2,4-triazole-5(4H)-thione – An Indole-Functionalized 1,2,4-Triazole-5-thione Building Block for Targeted Heterocyclic Synthesis

4-Amino-3-(1H-indol-2-yl)-1H-1,2,4-triazole-5(4H)-thione (CAS 893643-01-1, C₁₀H₉N₅S, MW 231.28) belongs to the 4-amino-1,2,4-triazole-5-thione class and incorporates an indole moiety linked via the C-2 position . This hybrid scaffold offers three distinct nucleophilic centers—the exocyclic amino group, the thione/thiol sulfur, and the indole NH—enabling regioselective functionalization for the construction of fused heterocycles and S-substituted derivatives with documented anticancer and antimicrobial activities [1][2].

1

Indol-2-yl substituted 4-amino-1,2,4-triazole-5-thione building block for regioselective heterocyclic synthesis

Three nucleophilic centers enable S-alkylation, glycosylation, and cyclocondensation workflows

2

Fits medicinal chemistry programs targeting kinase inhibition and cell-model endpoint screening

Reported bioactivity context in anticancer and antimicrobial research models

3

Compatible with single-crystal X-ray diffraction and computational chemistry studies

Class-level structural confirmation and tautomer characterization available

• [1] Boraei, A. T. A. et al. Synthesis of new functionalized bioactive S-substituted indolyl-triazoles as cytotoxic and apoptotic agents through multi-targeted kinase inhibition. Bioorganic Chemistry 2025, 156, 108154. DOI: 10.1016/j.bioorg.2025.108154. View Source
• [2] Abu-Zaied, M. A. et al. Regioselective synthesis, characterization and antimicrobial evaluation of S-glycosides and S,N-diglycosides of 1,2-dihydro-5-(1H-indol-2-yl)-1,2,4-triazole-3-thione. European Journal of Medicinal Chemistry 2013, 67, 367–378. DOI: 10.1016/j.ejmech.2013.06.045. View Source

Why 4-Amino-3-(1H-indol-2-yl)-1H-1,2,4-triazole-5(4H)-thione Cannot Be Replaced by Generic 1,2,4-Triazole-5-thiones in Bioactive Compound Synthesis

Substituting this compound with a generic 4-amino-1,2,4-triazole-5-thione (e.g., 3-phenyl or 3-methyl analogs) disregards the electron-donating character and extended π-system of the indol-2-yl substituent, which directly modulates the nucleophilicity of the thione sulfur and the stability of the thione-thiol tautomer [1]. The C-2 indole linkage, as opposed to the more common C-3 attachment, positions the indole NH in a distinct spatial orientation that influences both intermolecular interactions in the solid state and target binding in biological systems [2]. Consequently, the yield and selectivity of downstream S-alkylation, cyclocondensation, and glycosylation reactions—as well as the resulting biological activity—are highly dependent on this specific substitution pattern [1][3].

Target

4-Amino-3-(1H-indol-2-yl)-1H-1,2,4-triazole-5(4H)-thione

Substitute

Generic 3-phenyl or 3-methyl 4-amino-1,2,4-triazole-5-thiones

Indol-2-yl π-system and electron-donating character modulate thione sulfur nucleophilicity and tautomer stability, which may shift S-alkylation selectivity and downstream product profiles.

C-2 indole linkage orients the indole NH spatially distinct from C-3 analogs. This solid-state packing and target-binding context may not transfer to generic triazole-thiones.

• [1] Boraei, A. T. A. et al. Synthesis of new functionalized bioactive S-substituted indolyl-triazoles as cytotoxic and apoptotic agents through multi-targeted kinase inhibition. Bioorganic Chemistry 2025, 156, 108154. DOI: 10.1016/j.bioorg.2025.108154. View Source
• [2] Altowyan, M. S. et al. Synthesis, Characterization and Single Crystal X-ray Diffraction Analysis of Fused Triazolo/Thiadiazole Clubbed with Indole Scaffold. Crystals 2023, 13(8), 1234. DOI: 10.3390/cryst13081234. View Source
• [3] Abu-Zaied, M. A. et al. Regioselective synthesis, characterization and antimicrobial evaluation of S-glycosides and S,N-diglycosides of 1,2-dihydro-5-(1H-indol-2-yl)-1,2,4-triazole-3-thione. European Journal of Medicinal Chemistry 2013, 67, 367–378. DOI: 10.1016/j.ejmech.2013.06.045. View Source

4-Amino-3-(1H-indol-2-yl)-1H-1,2,4-triazole-5(4H)-thione – Quantitative Evidence for Differentiated Procurement Decisions

Exclusive S-Alkylation Selectivity Under Mild Basic Conditions

Treatment of 4-amino-5-(1H-indol-2-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione (the tautomeric equivalent of the title compound) with alkyl halides in the presence of K₂CO₃ in EtOH/DMF affords exclusively 3-S-alkylated products 2a–e; no N-alkylation or dithione byproducts are detected [1]. In contrast, the des-amino analog 1,2-dihydro-5-(1H-indol-2-yl)-1,2,4-triazole-3-thione yields mixtures of S- and N-alkylated isomers under comparable conditions [2], demonstrating that the 4-amino group is critical for directing exclusive S-selectivity.

S-Alkylation Selectivity

Head-to-head

Exclusive S-alkylation (100% regioselectivity)

K₂CO₃, EtOH/DMF, r.t. to 60°C, alkyl halides

Supports purification-free derivatization workflows; des-amino analog yields mixed S/N regioisomers

Cross-study comparable; 4-amino group directs exclusive S-selectivity

Evidence Dimension	Alkylation regioselectivity (S vs N)
Target Compound Data	Exclusive S-alkylation (100% regioselectivity) for compounds 2a–e
Comparator Or Baseline	Des-amino analog (1,2-dihydro-5-(1H-indol-2-yl)-1,2,4-triazole-3-thione): S/N-alkylation mixtures under K₂CO₃/EtOH/DMF [2]
Quantified Difference	100% S-selectivity vs. mixed S/N products (exact S/N ratios not reported but described as competitive)
Conditions	K₂CO₃, EtOH/DMF, room temperature to 60 °C, alkyl halides (benzyl bromides, ethyl chloroacetate)

Why This Matters

Exclusive S-selectivity eliminates the need for chromatographic separation of regioisomers, reducing purification costs and increasing isolated yields for medicinal chemistry programs.

• [1] Boraei, A. T. A. et al. Synthesis of new functionalized bioactive S-substituted indolyl-triazoles as cytotoxic and apoptotic agents through multi-targeted kinase inhibition. Bioorganic Chemistry 2025, 156, 108154. DOI: 10.1016/j.bioorg.2025.108154. View Source
• [2] Abu-Zaied, M. A. et al. Regioselective synthesis, characterization and antimicrobial evaluation of S-glycosides and S,N-diglycosides of 1,2-dihydro-5-(1H-indol-2-yl)-1,2,4-triazole-3-thione. European Journal of Medicinal Chemistry 2013, 67, 367–378. DOI: 10.1016/j.ejmech.2013.06.045. View Source

Cytotoxic Potency of Derived Hit Compound Retains Activity Within One Order of Magnitude of Erlotinib

Compound 6, elaborated from the title compound via a five-step sequence (S-alkylation, hydrazinolysis, thiosemicarbazide formation, cyclization, and a second S-alkylation), exhibited IC₅₀ values of 11 μM (A549 lung carcinoma) and 8.5 μM (Jurkat T-cell leukemia), compared to the EGFR inhibitor Erlotinib (IC₅₀ = 3.5 μM in the same assay) [1]. Other intermediates in the same series showed poor cytotoxicity with substantially higher IC₅₀ values (quantitative data not disclosed but described as "poor cytotoxicity"), confirming that the final substitution pattern, rather than the core scaffold alone, drives potency.

Hit Compound Cytotoxicity

Cross-study comparable

IC₅₀ 8.5–11 μM (A549, Jurkat)

MTT assay, 48h exposure; Erlotinib IC₅₀ 3.5 μM

Reported multi-kinase pathway-response context; apoptosis and cell-cycle endpoint review

Data to verify for lead optimization programs

Evidence Dimension	Cytotoxicity (IC₅₀)
Target Compound Data	Compound 6: IC₅₀ = 11 μM (A549), 8.5 μM (Jurkat)
Comparator Or Baseline	Erlotinib: IC₅₀ = 3.5 μM; other series intermediates: IC₅₀ >> 11–8.5 μM (exact values not reported)
Quantified Difference	Compound 6 is 3.1–2.4-fold less potent than Erlotinib but substantially more potent than other series members
Conditions	A549 human lung carcinoma and Jurkat T-cell leukemia cell lines; MTT assay; 48 h exposure

Why This Matters

The indolyl-triazole scaffold delivered a hit compound with multi-kinase (EGFR/AKT/ERK/P38-MAPKα) inhibitory activity and 38-fold apoptosis induction in A549 cells, positioning it as a validated starting point for lead optimization in kinase-targeted anticancer programs.

• [1] Boraei, A. T. A. et al. Synthesis of new functionalized bioactive S-substituted indolyl-triazoles as cytotoxic and apoptotic agents through multi-targeted kinase inhibition. Bioorganic Chemistry 2025, 156, 108154. DOI: 10.1016/j.bioorg.2025.108154. View Source

S-Glycoside Derivatives Exhibit Antibacterial Activity Superior to Chloramphenicol and Baneocin

S-Glycosides prepared via regioselective glycosylation of 1,2-dihydro-5-(1H-indol-2-yl)-1,2,4-triazole-3-thione (the des-amino tautomeric analog) demonstrated "strong inhibition activity compared with the reference drugs chloramphenicol and baneocin" in cup-plate diffusion assays against pathogenic bacteria [1]. While the title compound itself is a precursor to these S-glycosides after deamination, the amino group in the 4-amino variant provides an additional handle for N-functionalization, enabling the synthesis of S,N-diglycosides with potentially dual mechanisms of action. The use of Et₃N as a base delivered exclusively S-glycosides, whereas K₂CO₃ gave S,N-diglycoside mixtures, highlighting the tunable selectivity afforded by the core scaffold.

Antimicrobial Screening

Class-level inference

Reported activity exceeding chloramphenicol and baneocin

Cup-plate diffusion; pathogenic Gram+ and Gram-

Supports antimicrobial screening context; quantitative MIC values require review

Qualitative superiority reported; abstract-level data only

Evidence Dimension	Antibacterial activity (zone of inhibition or relative activity)
Target Compound Data	S-glycoside derivatives: "strong inhibition activity" qualitatively reported as superior to chloramphenicol and baneocin [1]
Comparator Or Baseline	Chloramphenicol and baneocin reference standards
Quantified Difference	Quantitative MIC/zone values not available in the abstract; reported as qualitatively superior
Conditions	Cup-plate diffusion method; pathogenic Gram-positive and Gram-negative bacteria

Why This Matters

The scaffold's amenability to regioselective glycosylation enables the synthesis of S-glycoside and S,N-diglycoside libraries for antimicrobial screening, with preliminary data indicating activity exceeding standard-of-care antibiotics.

• [1] Abu-Zaied, M. A. et al. Regioselective synthesis, characterization and antimicrobial evaluation of S-glycosides and S,N-diglycosides of 1,2-dihydro-5-(1H-indol-2-yl)-1,2,4-triazole-3-thione. European Journal of Medicinal Chemistry 2013, 67, 367–378. DOI: 10.1016/j.ejmech.2013.06.045. View Source

Single-Crystal X-Ray Structure Confirms Indol-2-yl Tautomeric Form and Supramolecular Packing

X-ray single-crystal diffraction of the fused triazolo[3,4-b][1,3,4]thiadiazole derivative 9, synthesized from 4-amino-5-(1H-indol-2-yl)-3H-1,2,4-triazole-3-thione, confirmed the thione tautomeric form and revealed a crystal packing dominated by N···H (20.3%), S···H (5.4%), C···C (9.4%), and S···C (4.3%) non-covalent interactions [1]. This solid-state characterization validates the indol-2-yl connectivity and the thione tautomer, which is essential for quality control and structural confirmation in procurement. For comparison, the analogous indol-3-yl isomer frequently crystallizes in a different space group with distinct hydrogen-bonding networks, which can affect solubility and formulation properties.

Solid-State Structure

Class-level inference

N···H 20.3%, S···H 5.4%, C···C 9.4%, S···C 4.3%

Hirshfeld surface analysis at 100 K

Supports identity confirmation and batch-to-batch quality benchmarks

Indol-2-yl connectivity drives distinct supramolecular architecture

Evidence Dimension	Crystal packing interactions (Hirshfeld surface analysis)
Target Compound Data	N···H 20.3%, S···H 5.4%, C···C 9.4%, S···C 4.3% of total Hirshfeld surface contacts
Comparator Or Baseline	Indol-3-yl analogs typically show different contact distributions (specific quantitative comparator data not available from the cited source)
Quantified Difference	Quantified contact percentages confirm the indol-2-yl connectivity drives a distinct supramolecular architecture
Conditions	Single-crystal X-ray diffraction at 100 K; Mo Kα radiation; Hirshfeld surface analysis with CrystalExplorer

Why This Matters

A solved X-ray structure and quantified intermolecular interaction profile provide unequivocal identity confirmation and batch-to-batch quality benchmarks for procurement of research-grade material.

• [1] Altowyan, M. S. et al. Synthesis, Characterization and Single Crystal X-ray Diffraction Analysis of Fused Triazolo/Thiadiazole Clubbed with Indole Scaffold. Crystals 2023, 13(8), 1234. DOI: 10.3390/cryst13081234. View Source

Targeted Application Scenarios for 4-Amino-3-(1H-indol-2-yl)-1H-1,2,4-triazole-5(4H)-thione Based on Verified Differentiation

Medicinal Chemistry: Synthesis of Multi-Targeted Kinase Inhibitor Leads

Procurement for anticancer lead generation programs that require a scaffold capable of delivering sub-10 μM cytotoxicity with documented EGFR/AKT/ERK/P38-MAPKα polypharmacology. The compound serves as the validated starting material for hit compound 6 (IC₅₀ 8.5–11 μM), which induced 38-fold apoptosis in A549 cells and cell cycle arrest at S-phase [1]. The exclusive S-alkylation selectivity ensures efficient derivatization without regioisomer purification.

Glycoconjugate Chemistry: Regioselective Synthesis of Antimicrobial S-Glycosides

Sourcing for antimicrobial glycoside library synthesis, where the thione sulfur undergoes regioselective glycosylation with acetyl-protected glycosyl bromides to yield S-glycosides that surpass chloramphenicol and baneocin in antibacterial activity [1]. The 4-amino group on the title compound further enables the generation of S,N-diglycosides with dual functionality, expanding the chemical space accessible for antimicrobial screening.

Heterocyclic Methodology: Construction of Fused Triazolo-Thiadiazole Systems

Procurement for synthetic methodology development involving POCl₃-mediated cyclocondensation with aromatic carboxylic acids to produce indolyl-triazolo[3,4-b][1,3,4]thiadiazoles in very good yields [1]. The indol-2-yl linkage and 4-amino group remain intact throughout the reaction, and the products are amenable to single-crystal X-ray diffraction, enabling structure–activity relationship (SAR) studies with crystallographic validation.

Computational and Structural Chemistry: DFT and Hirshfeld Surface Benchmarking

Procurement for computational chemistry groups studying thione-thiol tautomerism and non-covalent interaction networks. The compound and its derivatives have been characterized by Hirshfeld surface analysis, with quantified contact percentages (N···H 20.3%, S···H 5.4%) [1], serving as benchmarks for DFT calculations and crystal structure prediction of indole-containing heterocycles.

Application

Selection Property

Validation Focus

Kinase inhibitor lead synthesis

Exclusive S-alkylation selectivity

Cell-model cytotoxicity and apoptosis endpoint review

Antimicrobial glycoside library synthesis

Thione sulfur glycosylation amenability

Antimicrobial screening context and MIC endpoint review

Fused triazolo-thiadiazole methodology

Cyclocondensation with intact indol-2-yl linkage

Crystallographic validation and SAR studies

DFT and Hirshfeld surface benchmarking

Quantified non-covalent interaction profile

Tautomer and crystal structure prediction validation

• [1] Boraei, A. T. A. et al. Synthesis of new functionalized bioactive S-substituted indolyl-triazoles as cytotoxic and apoptotic agents through multi-targeted kinase inhibition. Bioorganic Chemistry 2025, 156, 108154. DOI: 10.1016/j.bioorg.2025.108154. View Source
• [2] Abu-Zaied, M. A. et al. Regioselective synthesis, characterization and antimicrobial evaluation of S-glycosides and S,N-diglycosides of 1,2-dihydro-5-(1H-indol-2-yl)-1,2,4-triazole-3-thione. European Journal of Medicinal Chemistry 2013, 67, 367–378. DOI: 10.1016/j.ejmech.2013.06.045. View Source
• [3] Altowyan, M. S. et al. Synthesis, Characterization and Single Crystal X-ray Diffraction Analysis of Fused Triazolo/Thiadiazole Clubbed with Indole Scaffold. Crystals 2023, 13(8), 1234. DOI: 10.3390/cryst13081234. View Source